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Frequently Asked Questions (FAQS)

Q1: What is Polythionic Acid Stress Corrosion Cracking (PASCC)? Polythionic Acid Stress Corrosion
Cracking (PASCC) is a form of intergranular stress corrosion cracking that affects sensitized austenitic
stainless steels and some nickel-based alloys [1] [2]. It occurs when sulfide scale on metal surfaces is
exposed to air and moisture during shutdowns, leading to the formation of polythionic acids (H2SxOse, where
x=3-6) [3] [4]. This can cause rapid crack propagation, potentially resulting through-wall cracking in a

matter of hours or days [1].

Q2: Which materials are most susceptible to PASCC? Austenitic stainless steels are the most commonly
susceptible materials [5]. This includes grades such as 304, 316, and 321 [5]. Nickel-based alloys, and some
high-strength steels can also be susceptible under specific environmental conditions [5]. Susceptibility
requires a sensitized microstructure, where chromium-depleted zones form adjacent to grain boundaries

due to exposure to temperatures in the range of approximately 400°C to 800°C [2].

Q3: What environmental conditions lead to PASCC? Three key elements are required [1]:

¢ Sulfide Scale: Formed from exposure to hydrogen sulfide (H2S) during operation.

e Oxygen and Moisture: Introduced when equipment is opened for shutdown, inspection, or
maintenance.

e Sensitized Microstructure: As described above.

Q4: In which equipment is PASCC most commonly found? PASCC is prevalent in refinery and

petrochemical units processing sulfur-containing feedstocks [1] [2]. Highly susceptible equipment includes:
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e Fired heater tubes (burning oil, gas, or other sulfur-containing fuels)
e Heat exchanger tubes
e Bellows in hydroprocessing units
¢ Piping in Crude Distillation Units (CDU), Vacuum Distillation Units (VDU), and Coker units
e Various components in Fluid Catalytic Cracking (FCC) units (e.qg., air rings, slide valves, cyclones) [1]

Troubleshooting Guide: Identifying & Preventing

PASCC

Problem Area

Symptoms & ldentification

Immediate Mitigation & Long-Term Prevention

Cracking
during
Shutdown

Sensitized

Material

Sulfide Scale
Formation

Microcracks found during

inspection after unit shutdown.

Cracks are typically
intergranular [1] [2].

Weld heat-affected zones
(HAZs) or components
exposed to 400-800°C show
cracking [2].

Heavy, black scale on
equipment internal surfaces
after processing sour (H2S-
containing) streams.

Pre-shutdown: Alkaline wash (soda ash) per
NACE SP0170 to neutralize acids. Use nitrogen
purging to exclude air and maintain dryness [1] [2].

Material Selection: Specify low-carbon stainless
steels (L-grades) or stabilized grades (e.g., 321,
347). For new equipment, consider duplex stainless
steels or nickel-based alloys for improved
resistance [5].

Process Control: Control feedstock sulfur content
where possible. Chemical Inhibition: Use
appropriate inhibitors during operation [5].

Experimental Protocols for PASCC

1. Protocol: Slow Strain Rate Test (SSRT) for PASCC Susceptibility This standard laboratory test

simulates environmental conditions to evaluate material susceptibility [5].

¢ Objective: To determine the susceptibility of a metal sample to PASCC.
e Materials: Test specimen, environmental chamber, polythionic acid solution, hydrogen sulfide,

chlorides.

¢ Methodology:
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o Place a small, stressed specimen in a test cell containing an aqueous solution with polythionic
acid, H2S, and chlorides.
o Subject the specimen to a slow, constant strain rate to mimic real-world deformation.
o Maintain and monitor desired temperature and pressure.
o Monitor the specimen for signs of cracking, elongation, or fracture.
¢ Analysis: Compare time-to-failure and fracture surface morphology (using SEM) with a control
specimen tested in an inert environment. A significant reduction in ductility indicates susceptibility [5].

2. Protocol: Field Inspection for PASCC Regular inspection is critical for detecting PASCC before it leads

to failure [5].

¢ Objective: To identify and characterize PASCC in field equipment.
¢ Methods:
o Visual Inspection: Look for surface cracks, especially near welds and high-stress areas.
o Non-Destructive Testing (NDT):
= Liquid Penetrant Testing (PT): Effective for finding surface-breaking cracks.
= Magnetic Particle Testing (MT): For ferromagnetic materials.
= Ultrasonic Testing (UT): For detecting subsurface flaws.
¢ Key Challenge: PASCC can initiate internally and may not be visible on the surface, necessitating a
combination of NDT methods [5].

Polythionic Acid Corrosion-Resistant Alloys

For your experiments and material selection, the following table summarizes the performance of different

alloy classes.

o Relative

Alloy Class | Specific . L. .

Resistance to Key Characteristics & Rationale
Grade

PASCC
Austenitic Stainless Low (if sensitized) Susceptible due to formation of chromium-carbides
Steel (304, 316) and sensitized microstructure [5] [2].
Stabilized Stainless Medium Ti or Nb additions stabilize carbon, reducing
Steel (321, 347) sensitization risk [2].
Low-Carbon "L- Medium Reduced carbon content minimizes chromium-carbide
Grades" (304L, 316L) formation, lowering sensitization susceptibility [2].
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. Relative

Alloy Class | Specific . o .

Resistance to Key Characteristics & Rationale
Grade

PASCC
Duplex Stainless High Suggested as a material with improved resistance for
Steel new equipment [5].
Nickel-Based Alloys High Recommended for improved resistance in corrosive

environments [5].

PASCC Formation and Prevention Workflows

The following diagrams, created with Graphviz, illustrate the logical relationships in the processes leading to

PASCC and its prevention.

Diagram 1: PASCC Formation Mechanism

This diagram shows the sequential conditions leading to Polythionic Acid Stress Corrosion Cracking.

Diagram 2: PASCC Prevention Strategies

This diagram outlines the primary strategies for preventing PASCC, focusing on material selection and

shutdown procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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